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Compound of Interest

Compound Name: 2-Methoxyethoxymethyl chloride

Cat. No.: B142252 Get Quote

For researchers and scientists engaged in drug development and other advanced chemical

syntheses, the responsible management of chemical reagents is a cornerstone of laboratory

safety and environmental stewardship. 2-Methoxyethoxymethyl chloride (MEM-Cl), a

common protecting group for alcohols, is also a flammable, toxic, and suspected carcinogenic

compound, necessitating strict adherence to proper disposal protocols. This guide provides

essential, step-by-step procedures for the safe handling and disposal of MEM-Cl, ensuring the

well-being of laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to be fully aware of the hazards associated

with 2-Methoxyethoxymethyl chloride.[1][2] This compound is classified as a hazardous

substance with multiple risk factors.

Personal Protective Equipment (PPE): Strict adherence to PPE protocols is mandatory when

handling MEM-Cl waste.[1][3] This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Eye Protection: Safety goggles and a face shield.[1]

Lab Attire: A lab coat or a chemical-resistant apron and closed-toe shoes.[1]
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Respiratory Protection: All handling of MEM-Cl waste should be conducted in a well-

ventilated area or under a chemical fume hood.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative and safety data for 2-Methoxyethoxymethyl
chloride, offering a quick reference for safe handling and disposal.

Property Value

CAS Number 3970-21-6

Molecular Formula C4H9ClO2

UN Number UN1992[1][3]

Hazard Class 3 (Flammable Liquid)[1]

Subsidiary Hazard Class 6.1 (Toxic)[1]

Packing Group III[1]

Flash Point 54 °C (129.2 °F) - closed cup[4]

Storage Temperature 2-8°C[3][4]

Step-by-Step Disposal Procedure
The proper disposal of 2-Methoxyethoxymethyl chloride waste is a multi-step process that

prioritizes safety and regulatory compliance. Do not dispose of this chemical down the drain or

mix it with general laboratory trash.[1]

1. Waste Collection:

Collect all waste containing 2-Methoxyethoxymethyl chloride in a designated and

compatible hazardous waste container.[1]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2-Methoxyethoxymethyl chloride".[1]
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Ensure the container is tightly sealed to prevent the release of flammable and toxic vapors.

[1][3]

2. Waste Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from sources of ignition and incompatible materials such as strong oxidizing agents.[1][2][3]

The storage area should be secure and accessible only to authorized personnel.[1]

3. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified waste disposal

contractor.[1]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 2-
Methoxyethoxymethyl chloride.[1]

Observe all federal, state, and local regulations when disposing of this substance.[5]

4. Empty Container Disposal:

If a container is empty, it should be triple-rinsed with a suitable solvent.[1]

The rinsate must be collected and treated as hazardous waste.[1]

Once properly decontaminated, the empty container can be disposed of as non-hazardous

waste, if permitted by local regulations.[1]

Experimental Protocol: Spill Neutralization and
Cleanup
In the event of a 2-Methoxyethoxymethyl chloride spill, immediate and appropriate action is

necessary to prevent exposure and environmental contamination.[1]

Materials:

Inert absorbent material (e.g., vermiculite, sand, or earth).[1][3]
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A designated and labeled container for hazardous waste.

Appropriate Personal Protective Equipment (PPE).

Non-sparking tools.[1][2]

Procedure:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation.[1] Remove all sources of ignition.[1][2][3]

Contain the Spill: Prevent the further spread of the liquid. If it is safe to do so, stop the leak.

[1]

Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material.[1]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, labeled hazardous waste container.[1][2]

Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination

agent.

Dispose of Waste: The collected spill waste must be disposed of as hazardous waste,

following the procedures outlined above.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Methoxyethoxymethyl chloride.
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2-Methoxyethoxymethyl Chloride Disposal Workflow

Start: MEM-Cl Waste Generated

1. Collect Waste in
Designated Container

Spill Occurs

2. Label Container:
'Hazardous Waste'

'2-Methoxyethoxymethyl chloride'

3. Securely Seal Container

4. Store in Cool, Dry,
Well-Ventilated Area

5. Arrange Pickup by
Licensed Disposal Service

6. Provide SDS to
Disposal Service

End: Proper Disposal Complete

Follow Spill
Neutralization Protocol

Emergency Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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